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Compound of Interest

Compound Name: Ethyl 2-amino-2-methylpropanoate

Cat. No.: B073305 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical and physical properties of Ethyl
2-amino-2-methylpropanoate, a versatile building block in organic synthesis and

pharmaceutical development. This document will delve into its molecular characteristics, safety

profile, and handling protocols, offering valuable insights for its application in research and

development.

Section 1: Core Molecular Attributes
Ethyl 2-amino-2-methylpropanoate, a non-proteinogenic α-amino acid ester, serves as a

crucial intermediate in the synthesis of complex molecules. Its structural features, particularly

the quaternary α-carbon, impart unique conformational constraints in peptidic structures. This

compound is available both as a free base and, more commonly, as a hydrochloride salt to

enhance its stability and handling.

Molecular Formula and Structure
The fundamental composition of Ethyl 2-amino-2-methylpropanoate is represented by its

molecular formula. The chemical structure reveals a central quaternary carbon atom bonded to

an amino group, a carboxyl group esterified with an ethyl moiety, and two methyl groups.

Free Base

Molecular Formula: C₆H₁₃NO₂[1]
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Hydrochloride Salt

Molecular Formula: C₆H₁₄ClNO₂ or C₆H₁₃NO₂·HCl[2][3][4]

Below is a diagram illustrating the relationship between the free base and its hydrochloride salt.

Relationship between Free Base and HCl Salt

Free Base

Hydrochloride Salt

Ethyl 2-amino-2-methylpropanoate
C₆H₁₃NO₂

Ethyl 2-amino-2-methylpropanoate HCl
C₆H₁₄ClNO₂

+ HCl - HCl (Base)

Click to download full resolution via product page

Caption: Conversion between the free base and hydrochloride salt of Ethyl 2-amino-2-
methylpropanoate.

Molecular Weight
The molecular weight is a critical parameter for stoichiometric calculations in chemical

reactions.

Compound Form Molecular Weight ( g/mol )

Free Base 131.17[1]

Hydrochloride Salt 167.63[2][3][4]

Section 2: Identification and Nomenclature
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Accurate identification of chemical compounds is paramount for regulatory compliance and

scientific communication. The Chemical Abstracts Service (CAS) number is a unique identifier

for this substance.

Identifier Free Base Hydrochloride Salt

CAS Number 1113-49-1[1] 17288-15-2[2][3]

IUPAC Name
ethyl 2-amino-2-

methylpropanoate

ethyl 2-amino-2-

methylpropanoate;hydrochlorid

e[2]

Synonyms

2-Amino-2-methylpropionic

acid ethyl ester, Ethyl 2-

aminoisobutyrate

2-Aminoisobutyric acid ethyl

ester hydrochloride, H-Aib-

OEt.HCl[2][5]

Section 3: Physicochemical and Safety Data
Understanding the physicochemical properties and safety hazards is essential for the proper

handling, storage, and use of Ethyl 2-amino-2-methylpropanoate.

Physical Properties
Property Free Base Hydrochloride Salt

Physical Form Liquid Solid

Melting Point Not available 54-56 °C

Storage Temperature Store in freezer, under -20°C
4°C, sealed storage, away

from moisture

Safety and Hazard Information
The hydrochloride salt of Ethyl 2-amino-2-methylpropanoate is classified with specific

hazards according to the Globally Harmonized System (GHS).[2]

GHS Pictogram:

GHS07 (Harmful)
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Hazard Statements:

H315: Causes skin irritation[2]

H319: Causes serious eye irritation[2]

H335: May cause respiratory irritation[2]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[2]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[6]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[6]

The following workflow outlines the general safety precautions to be taken when handling this

compound.
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General Safety Workflow for Handling

Preparation

Handling

Post-Handling

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Understand Hazards

Prepare Ventilated Workstation
(Fume Hood)

Ensure Protection

Weighing and Transfer

Safe Environment

Performing Reaction

Decontaminate Work Area

After Experiment

Dispose of Waste Properly

Remove and Dispose of PPE

Click to download full resolution via product page

Caption: Recommended safety workflow for handling Ethyl 2-amino-2-methylpropanoate.
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Section 4: Applications in Research and
Development
Ethyl 2-amino-2-methylpropanoate and its derivatives are valuable in various fields of

chemical and pharmaceutical research. The presence of the gem-dimethyl group at the α-

carbon introduces significant steric hindrance, which can be exploited to:

Induce specific secondary structures in peptides: The conformational rigidity of the

aminoisobutyric acid (Aib) residue, for which this compound is a precursor, promotes the

formation of helical structures.

Increase resistance to enzymatic degradation: The steric bulk can protect adjacent peptide

bonds from cleavage by proteases, thereby enhancing the metabolic stability of peptide-

based drugs.

Serve as a building block for novel small molecules: It is a key starting material in the

synthesis of various heterocyclic compounds and other complex organic molecules with

potential biological activity.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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